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Preventing caking in ammonium nitrate
phosphate during storage

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ammonium nitrate phosphate

Cat. No.: B12673135

Technical Support Center: Ammonium Nitrate
Phosphate

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals working with
ammonium nitrate phosphate.

Troubleshooting Guide
Issue: Caking or clumping of ammonium nitrate
phosphate observed during storage.

This guide will help you identify the potential causes and solutions for caking in your
ammonium nitrate phosphate samples.

Logical Troubleshooting Workflow:
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Start: Caking Observed

1. Assess Moisture Content
- Measure moisture content.
- Check ambient humidity.

Moisture > 0.6% OR
Ambient RH > CRH?

2. Evaluate Storage Conditions
- Temperature fluctuations?
- Stacking height/pressure?

Solution:
- Dry the material.
- Control storage humidity.

Temp. > 32°C OR
High Pressure?

3. Examine Particle Characteristics
- Non-uniform particle size?
- Presence of fines/dust?

y

y

Solution:
- Maintain stable temperature < 32°C.
- Reduce stacking height.

Irregular Size/Shape OR
High Dust Content?

4. Review Anti-Caking Agent
- Agent used?
- Correct dosage and application?

Solution:
- Screen to ensure uniform size.
- Minimize dust generation.

Agent Ineffective or Absent?

Solution:
- Apply appropriate anti-caking agent.
- Ensure uniform coating.

Caking Mitigated

Click to download full resolution via product page

Caption: Troubleshooting workflow for caking in ammonium nitrate phosphate.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b12673135?utm_src=pdf-body-img
https://www.benchchem.com/product/b12673135?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12673135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Frequently Asked Questions (FAQSs)

1. What is caking and why does it occur in ammonium nitrate phosphate?

Caking is an undesirable agglomeration of fertilizer granules, turning a free-flowing powder into
a solid mass. This phenomenon is primarily caused by the formation of crystal bridges between
particles.[1] Key contributing factors include:

Moisture: Ammonium nitrate is hygroscopic, meaning it readily absorbs moisture from the air,
especially when the ambient relative humidity is above its critical relative humidity (CRH).[2]
This absorbed moisture dissolves the salt, and subsequent evaporation or temperature
fluctuations lead to recrystallization, forming solid bridges between granules.[1]

Temperature: Elevated temperatures and temperature cycling can promote caking.[3] For
ammonium nitrate, a crucial temperature is 32°C, where a change in its crystal structure can
occur, leading to granule degradation and increased caking tendency.[4]

Pressure: High stacking pressure during storage increases the contact points between
particles, promoting deformation and the formation of cake.[1][3]

Particle Characteristics: Non-uniform particle size, the presence of fine particles, and low
granule strength can all increase the contact area and susceptibility to caking.[1]

Chemical Composition: The presence of certain salts can influence the caking tendency. For
instance, the reaction between ammonium nitrate and potassium chloride can form
ammonium chloride, which is known to enhance caking.[5]

. How can | prevent caking during storage?

Preventing caking involves controlling the factors that cause it. Here are some effective
strategies:

e Moisture Control: Maintain the moisture content of the ammonium nitrate phosphate below
0.6%.[6] Store the product in a controlled environment where the relative humidity is kept
below the critical relative humidity (CRH) of the fertilizer.[2]
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» Temperature Management: Store the material in a temperature-stable environment, avoiding
temperatures above 30-32°C to prevent phase transitions in ammonium nitrate.[3][7]

» Proper Stacking: Reduce the height of storage piles to minimize pressure on the material at
the bottom.[6]

o Use of Anti-Caking Agents: Apply a suitable anti-caking agent to the granules. These agents
work by creating a hydrophobic barrier on the particle surface, which inhibits moisture
absorption and reduces crystal bridge formation.[8][9]

3. What are anti-caking agents and how do they work?

Anti-caking agents are additives applied to the surface of fertilizer granules to prevent
clumping. They can be broadly categorized as:

 Inert Powders: Materials like talc or clay that physically separate the granules.[8]

e Liquid Coating Agents: These are the most common and include surfactants (like fatty
amines) and non-surfactant oils and waxes.[8] They function by:

o Creating a hydrophobic layer to repel water.[8]

o Minimizing capillary adhesion between particles.[8]

o Altering crystal growth to prevent strong bridge formation.[8]

The selection of an appropriate anti-caking agent and its application rate are crucial for its
effectiveness.

4. What is Critical Relative Humidity (CRH) and why is it important?

Critical Relative Humidity (CRH) is the relative humidity of the surrounding atmosphere at
which a salt will begin to absorb moisture.[10][11] If the ambient humidity is above the CRH of
the ammonium nitrate phosphate, it will absorb water, initiating the caking process.[2]
Therefore, knowing the CRH of your specific formulation is essential for determining safe
storage conditions.
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Data Presentation

Table 1: Critical Relative Humidity (CRH) of Common Fertilizer Salts at 30°C

Salt Critical Relative Humidity (%)
Calcium Nitrate 46.7
Ammonium Nitrate 59.4
Sodium Nitrate 72.4
Urea 72.5
Ammonium Chloride 77.2
Ammonium Sulfate 79.2
Diammonium Phosphate 82.5
Potassium Chloride 84.0
Potassium Nitrate 90.5
Monoammonium Phosphate 91.6
Monocalcium Phosphate 93.6
Potassium Sulfate 96.3

Source:[10]

Table 2: Critical Relative Humidity (CRH) of Salt Mixtures at 30°C (%)
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Ammonium . Ammonium Potassium
rea
Nitrate Sulfate Chloride
Ammonium
) 59.4 18.1 62.3 67.9
Nitrate
Urea 18.1 72.5 56.4 60.3
Ammonium
62.3 56.4 79.2 71.3
Sulfate
Potassium
_ 67.9 60.3 71.3 84.0
Chloride

Source:[10]

Table 3: Effectiveness of Different Anti-Caking Agents on NP 20-20-0 Fertilizer

Anti-Caking Agent Type

Caking (% by weight)

Uncoated (Reference) 18
Petroleum-based (P1) 2.5
Petroleum-based (P2) 6.26
Fatty Acid & Alkylamine (AA1) 35
Fatty Acid & Alkylamine (AA2) 5.21

Source:[8]

Experimental Protocols
Small-Bag Storage Test for Caking Tendency

This test simulates storage conditions to assess the caking tendency of a fertilizer.

Objective: To determine the degree of caking of ammonium nitrate phosphate under

controlled conditions of pressure, temperature, and humidity.
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Materials:

Ammonium nitrate phosphate sample

Moisture-resistant bags

Stable weights

Sieve with a specified mesh size

Balance

Climate-controlled room or chamber

Procedure:

o Sample Preparation: Take a representative sample of the ammonium nitrate phosphate. If
using an anti-caking agent, apply it uniformly to the granules at the desired dosage. An
uncoated sample should be used as a reference.[12]

e Bagging: Place a known weight of the sample into a moisture-resistant bag.[12]

o Stacking and Pressure Application: Stack the filled bags and place a stable weight on top to
apply a predetermined pressure that simulates the pressure at the bottom of a storage pile.
[12]

o Storage: Place the stacked bags in a climate-controlled environment with a set temperature
and relative humidity for a specified period (e.g., 10 days).[12]

e Evaluation:

[e]

After the storage period, carefully remove the bags.

o

Gently open the bags and observe the degree of caking.

[¢]

Pass the contents of the bag through a sieve of a specific mesh size.

[¢]

Weigh the amount of material that does not pass through the sieve (the caked portion).
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o Calculate the percentage of caked material by weight.[12]

Diagram of Caking Mechanism:

High Ambient Humidity
(RH > CRH)

Moisture Absorption
by Granules

Surface Dissolution
of Salts

Formation of Liquid Bridges
at Contact Points

Temperature Fluctuation
or Evaporation

Recrystallization
of Dissolved Salts

Formation of Solid
Crystal Bridges

Caking
(Agglomeration of Granules)
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Click to download full resolution via product page

Caption: The mechanism of caking in hygroscopic fertilizers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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